Cas no 610791-06-5 (1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid
• CAS No: 610791-06-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD12406582
• CID: 953931
• PubChem ID: 45095729
• Update Time: 2025-06-22

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Azetidinedicarboxylicacid,3-ethyl-,1-(1,1-dimethylethyl)ester(9CI)
• 1-BOC-3-ETHYL-3-AZETIDINECARBOXYLIC ACID
• 3-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-3-ETHYLAZETIDINE-3-CARBOXYLIC ACID
• JKONCKLGHQSUMN-UHFFFAOYSA-N
• PB19273
• 1-tert-Butoxycarbonyl-3-ethylazetidine-3-carboxylic Acid
• 1-(1,1-Dimethylethyl) 3-ethyl-1,3-azetidinedicarboxylate
• EN300-640529
• DTXSID201200394
• DA-04439
• 1-BOC-3-ETHYLAZETIDINE-3-CARBOXYLIC ACID
• MFCD12406582
• CS-0052694
• AS-34747
• 610791-06-5
• Z1505697703
• A868813
• 1-(TERT-BUTOXYCARBONYL)-3-ETHYLAZETIDINE-3-CARBOXYLICACID
• AKOS025291182
• SY098129
• 1-((tert-butoxy)carbonyl)-3-ethylazetidine-3-carboxylic acid
• SCHEMBL4581228
• 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid

• MDL： MFCD12406582
• Inchi： 1S/C11H19NO4/c1-5-11(8(13)14)6-12(7-11)9(15)16-10(2,3)4/h5-7H2,1-4H3,(H,13,14)
• InChI Key： JKONCKLGHQSUMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)(CC)C1)=O

Computed Properties

• Exact Mass: 229.131
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.1

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid (CAS No. 610791-06-5): An Overview

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid (CAS No. 610791-06-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as Tert-butyl 3-ethylazetidine-3-carboxylate, is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and an ethyl substituent on the azetidine ring. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid is composed of a four-membered azetidine ring, which is a key structural motif in many biologically active compounds. The presence of the tert-butoxycarbonyl group allows for the reversible protection of the amine functionality, facilitating controlled deprotection and further functionalization steps in synthetic pathways. This compound is particularly useful in the development of peptidomimetics and small molecule inhibitors, where precise control over functional groups is essential.

Recent research has highlighted the potential applications of 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent activity against specific enzymes and receptors, making them promising candidates for drug development. One notable example is the use of azetidine-based compounds as inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important targets in cancer and neurodegenerative diseases.

In the context of medicinal chemistry, 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid serves as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. The tert-butoxycarbonyl group can be selectively removed under mild conditions, allowing for the introduction of various functional groups through subsequent reactions. This flexibility is crucial in optimizing the potency, selectivity, and pharmacokinetic profiles of drug candidates.

The synthesis of 1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid typically involves several steps, including the formation of the azetidine ring and the introduction of the tert-butoxycarbonyl protecting group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of an ethyl-substituted aziridine with carbon dioxide to form the carboxylic acid, followed by protection with tert-butanol to yield the final product.

The physical and chemical properties of 1-[(Tert-butoxy)carbonyl)-3-ethylazetidine-3-carboxylic acid are well-documented in scientific literature. It is a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In addition to its applications in drug discovery, 1-[(Tert-butoxy)carbonyl)-3-ethylazetidine-3-carboxylic acid has also found use in other areas of chemical research. For example, it has been employed as a chiral auxiliary in asymmetric synthesis, where its ability to induce stereoselectivity can be harnessed to produce enantiomerically pure compounds. This is particularly important in the pharmaceutical industry, where enantiomeric purity can significantly impact drug efficacy and safety.

The safety profile of 1-[(Tert-butoxy)carbonyl)-3-ethylazetidine-3-carboxylic acid is another critical aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored away from strong acids and bases to prevent degradation or unwanted side reactions. Additionally, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 1-[(Tert-butoxy)carbonyl)-3-ethylazetidine-3-carboxylic acid (CAS No. 610791-06-5) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it an essential building block for the development of novel bioactive molecules and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.